BENGHE Foundational & Exploratory

Check Availability & Pricing

What are the physicochemical properties of
Cellulose acetate trimellitate?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cellulose acetate trimellitate

Cat. No.: B1257585

An In-depth Technical Guide to the Physicochemical Properties of Cellulose Acetate
Trimellitate (CAT)

Introduction

Cellulose Acetate Trimellitate (CAT), a semi-synthetic polymer, is a mixed ester of cellulose
containing acetate and trimellitate groups. It is derived from cellulose, a naturally occurring
polysaccharide found in plant cell walls, through a multi-step esterification process.[1] The first
step involves acetylation of the cellulose backbone, followed by the grafting of trimellitic
anhydride.[2] This second step introduces free carboxylic acid functional groups via the
trimellitoyl moiety, which is fundamental to the polymer's primary application.[2]

Primarily, Cellulose Acetate Trimellitate serves as an enteric coating agent in the
pharmaceutical industry.[1] Enteric coatings are designed to remain intact in the acidic
environment of the stomach but dissolve in the more neutral to alkaline pH of the small
intestine.[1][3] This pH-dependent solubility makes CAT an ideal excipient for protecting acid-
labile active pharmaceutical ingredients (APIs), preventing gastric irritation from certain drugs,
and for targeted drug delivery to the intestine.[1] This document provides a comprehensive
overview of the core physicochemical properties of CAT, relevant experimental methodologies,
and the structure-function relationships that govern its performance.

Physicochemical Properties
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The functional characteristics of CAT are dictated by its specific chemical and physical
properties. These properties are largely controlled by the degree of substitution (DS) of both
the acetate and trimellitate groups on the cellulose backbone.[2]

General and Physical Properties

CAT is typically supplied as a white to off-white, free-flowing, fine crystalline powder.[3][4] Its
physical characteristics are summarized in the table below.

Property Value Source(s)
CAS Number 52907-01-4 [21[41[5]
Appearance White, Fine Crystalline Powder  [4]

Density 1.3 g/mL (at 25 °C) [1][6]
Molecular Formula C164H1740111 [4107]
Molecular Weight ~3921.085 g/mol [2][4]

Structural and Substitution Properties

The unique properties of CAT are conferred by the dual functionality of its substituent groups.
The acetyl groups enhance its solubility in organic solvents, while the trimellitate groups, with
their free carboxylic acid functionality, are responsible for its pH-dependent solubility.[2]

Property Value Source(s)

Degree of Substitution (Acetyl) 2.5 - 3.0 (Typical) [2]

Degree of Substitution

0.2 - 0.5 (Typical 2
(Trimellitate) (Typical 2]

Thermal Properties

Thermal analysis is critical for understanding the stability and processing parameters of the
polymer.
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Property Value Source(s)
Melting Point 240 - 249 °C [51[6]
Thermal Stability Stable up to ~210 °C [8]

Solubility Profile

The solubility of CAT is its most critical functional attribute for pharmaceutical applications.

Solvent/Condition Solubility Source(s)

Organic Solvents (e.g.,

Soluble [1]
Acetone)
Acidic Aqueous Media (e.g.,
e Insoluble [1]
Gastric Fluid)
Neutral/Alkaline Aqueous
Soluble [1][3][5]

Media (pH > 6.0)

Structure-Function Relationship for Enteric Coating

The enteric functionality of CAT is a direct result of its chemical structure, specifically the
presence and density of the trimellitoyl groups. The free carboxylic acid on the trimellitate
moiety has a specific pKa. In the low pH environment of the stomach (pH 1-3), these groups
remain protonated and non-ionized, rendering the polymer insoluble. As the polymer transits to
the higher pH of the small intestine (pH > 6), the carboxylic acid groups deprotonate, becoming
ionized carboxylates. This ionization leads to electrostatic repulsion along the polymer chain,
causing it to uncoil and dissolve.
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Caption: Logical relationship between CAT's chemical structure and its enteric coating function.

Experimental Protocols
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Characterization of Cellulose Acetate Trimellitate involves several key analytical techniques
to confirm its identity, purity, and functional properties.

Identification by Infrared (IR) Spectroscopy

This method is used to confirm the chemical identity of the polymer by identifying its key
functional groups.

e Principle: Mid-infrared radiation is passed through the sample, and the absorption is
measured as a function of wavelength. The resulting spectrum provides a molecular
fingerprint of the substance.

o Methodology:

o Prepare a solid dispersion of the CAT sample in potassium bromide (KBr) or record the
spectrum using an Attenuated Total Reflectance (ATR) accessory.

o Scan the sample over the range of 4000 to 400 cm~1.
o The resulting IR spectrum should be compared to a reference standard for CAT.

 Interpretation: The spectrum will confirm the presence of the cellulose backbone. Critically,
the introduction of the trimellitoyl group can be identified by characteristic absorption bands
related to the aromatic ring and the carbonyl stretching of the carboxylic acid groups.[2]

Determination of Substituent Content (Titrimetric
Method)

This protocol determines the percentage of acetyl and trimellitoyl groups, which is crucial for
the polymer's functionality. The method is based on saponification followed by titration, adapted
from general pharmacopeial methods for cellulose esters.[9][10]

e Principle: The ester linkages (both acetyl and trimellitoyl) are hydrolyzed (saponified) using a
known excess of strong base (e.g., sodium hydroxide) at elevated temperature. The
unreacted base is then back-titrated with a standardized acid. The amount of base
consumed is used to calculate the total ester content. A separate titration at room
temperature quantifies the free acid from the trimellitoyl groups.
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o Methodology for Free Acid (Trimellitoyl Content):

o Accurately weigh about 1 g of dried CAT and dissolve it in a suitable neutralized solvent
(e.g., 75:25 acetone:water).

o Titrate the solution with standardized 0.1 N sodium hydroxide using a suitable indicator
(e.g., phenolphthalein) to the endpoint.

o Calculate the percentage of trimellitoyl groups based on the titrant consumed.
o Methodology for Total Ester Content:

o Accurately weigh about 1 g of dried CAT into a flask.

o Add a precise volume of standardized 0.5 N sodium hydroxide solution.

o Stopper the flask and heat in a water bath (e.g., 60°C for 30 minutes) to ensure complete
saponification.

o Cool the flask to room temperature.

o Titrate the excess sodium hydroxide with standardized 0.5 N hydrochloric acid using
phenolphthalein as an indicator.

o Perform a blank determination under the same conditions.

o The total amount of acetyl and trimellitoyl groups is calculated from the net amount of
sodium hydroxide consumed. The acetyl content is then found by subtracting the
previously determined trimellitoyl content.

Thermal Analysis (DSCITGA)

Thermal analysis provides information on the melting point, glass transition temperature, and
thermal stability of CAT.

e Principle:
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o Differential Scanning Calorimetry (DSC): Measures the difference in heat flow into a
sample and a reference as a function of temperature, allowing for the determination of
thermal events like melting and glass transitions.[11]

o Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a
function of temperature, indicating thermal decomposition and stability.

e Methodology (General):

o DSC: Place a small, accurately weighed sample (5-10 mg) into an aluminum pan. Heat the
sample under a nitrogen atmosphere at a controlled rate (e.g., 10 °C/min) over a
temperature range that encompasses the expected melting point (e.g., 20 °C to 280 °C).
[11] The peak of the endotherm corresponds to the melting point.

o TGA: Place a small, accurately weighed sample (10-15 mg) into a TGA pan. Heat the
sample at a controlled rate (e.g., 20 °C/min) up to a high temperature (e.g., 600 °C) under
a nitrogen atmosphere.[12] The temperature at which significant weight loss begins is an
indicator of the onset of decomposition.

Synthesis Workflow Overview

The synthesis of Cellulose Acetate Trimellitate is a two-stage process performed on a
purified cellulose source.
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Caption: High-level workflow for the synthesis of Cellulose Acetate Trimellitate (CAT).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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